Cas no 2137744-35-3 ([1,1'-Biphenyl]-4-amine, 4'-chloro-N-ethyl-)

• Product Name: [1,1'-Biphenyl]-4-amine, 4'-chloro-N-ethyl-
• CAS No: 2137744-35-3
• MF: C₁₄H₁₄ClN
• MW: 231.720662593842
• CID: 5279150
• Update Time: 2025-06-14

[1,1'-Biphenyl]-4-amine, 4'-chloro-N-ethyl- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-amine, 4'-chloro-N-ethyl-

• Inchi： 1S/C14H14ClN/c1-2-16-14-9-5-12(6-10-14)11-3-7-13(15)8-4-11/h3-10,16H,2H2,1H3
• InChI Key： RSKTZYVMBCDCGE-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(Cl)C=C2)=CC=C(NCC)C=C1

Additional information on [1,1'-Biphenyl]-4-amine, 4'-chloro-N-ethyl-

Research Briefing on [1,1'-Biphenyl]-4-amine, 4'-chloro-N-ethyl- (CAS: 2137744-35-3): Recent Advances and Applications in Chemical Biology and Pharmaceutical Research

The compound [1,1'-Biphenyl]-4-amine, 4'-chloro-N-ethyl- (CAS: 2137744-35-3) has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug discovery.

Recent studies have highlighted the role of [1,1'-Biphenyl]-4-amine, 4'-chloro-N-ethyl- as a key intermediate in the synthesis of novel small-molecule inhibitors targeting protein-protein interactions (PPIs). A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of inhibitors for the p53-MDM2 interaction, a critical target in cancer therapy. The compound's biphenyl scaffold, combined with the chloro and ethylamine substituents, was found to enhance binding affinity and selectivity.

In addition to its applications in oncology, [1,1'-Biphenyl]-4-amine, 4'-chloro-N-ethyl- has shown promise in neurodegenerative disease research. A recent preprint on bioRxiv reported its use as a precursor for the synthesis of compounds targeting alpha-synuclein aggregation, a hallmark of Parkinson's disease. The study utilized computational docking and molecular dynamics simulations to optimize the compound's derivatives for improved blood-brain barrier permeability.

From a chemical perspective, advances in the synthetic methodology for 2137744-35-3 have been reported. A 2024 publication in Organic Letters described a novel palladium-catalyzed cross-coupling approach that improves yield and reduces byproducts compared to traditional methods. This development is particularly significant for scaling up production for preclinical studies.

The pharmacological profile of [1,1'-Biphenyl]-4-amine, 4'-chloro-N-ethyl- derivatives has been extensively characterized in recent ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies. Data from these investigations suggest favorable pharmacokinetic properties, with particular emphasis on metabolic stability in human liver microsomes and low cytochrome P450 inhibition potential.

Several pharmaceutical companies have included derivatives of 2137744-35-3 in their pipelines, with one candidate currently in Phase I clinical trials for solid tumors. The compound's versatility as a scaffold for structure-activity relationship (SAR) studies continues to drive innovation in medicinal chemistry, particularly in fragment-based drug discovery approaches.

Future research directions for this compound class include exploration of its potential in targeted protein degradation (PROTACs) and as a covalent inhibitor scaffold. The unique electronic properties imparted by the chloro and ethylamine substituents make it particularly suitable for these emerging therapeutic modalities.